Cas no 81127-17-5 (Thapsivillosin B)

• Product name: Thapsivillosin B
• CAS No: 81127-17-5
• MF: C₃₂H₄₄O₁₂
• MW: 620.684571266174
• CID: 2024900

Thapsivillosin B Chemical and Physical Properties

Names and Identifiers

• Thapsivillosin B
• 2-Butenoic acid, 2-methyl-, 6-(acetyloxy)-2,3,3a,4,5,6,6a,7,8,9b-decahydro-3,3a-dihydroxy-3,6,9-trimethyl-4-(2-methyl-1-oxobutoxy)-2-oxoazuleno[4,5-b]furan-7,8-diyl ester (9CI)

• Inchi： 1S/C32H44O12/c1-11-15(4)26(34)40-20-14-30(9,44-19(8)33)22-21(25-32(20,39)31(10,38)29(37)43-25)18(7)23(41-27(35)16(5)12-2)24(22)42-28(36)17(6)13-3/h12-13,15,20,22-25,38-39H,11,14H2,1-10H3
• InChI Key： QBUQTJPKLJQGFS-UHFFFAOYSA-N
• SMILES： CCC(C(OC1C2(C(OC(C2(O)C)=O)C2C(C(C(C=2C)OC(C(=CC)C)=O)OC(C(=CC)C)=O)C(OC(=O)C)(C)C1)O)=O)C

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 672.4±55.0 °C(Predicted)
• pka: 10.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives